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Compound of Interest

Compound Name: Ethyl heptadecanoate

Cat. No.: B153879 Get Quote

Essential Safety and Handling Guide for Ethyl
Heptadecanoate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Ethyl heptadecanoate in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and effective

management of this chemical.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Ethyl heptadecanoate is provided

below. These properties are crucial for understanding its behavior and for safe handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b153879?utm_src=pdf-interest
https://www.benchchem.com/product/b153879?utm_src=pdf-body
https://www.benchchem.com/product/b153879?utm_src=pdf-body
https://www.benchchem.com/product/b153879?utm_src=pdf-body
https://www.benchchem.com/product/b153879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Physical State Solid (Crystal/Powder)[1]

Appearance White to almost white[1][2]

Molecular Formula C₁₉H₃₈O₂[2][3]

Molecular Weight 298.51 g/mol

Melting Point 27 - 29 °C

Boiling Point 200 °C at 1.3 kPa

Storage Temperature 0 - 8 °C is recommended for storage

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Ethyl
heptadecanoate to minimize exposure and ensure personal safety.

PPE Category Specific Recommendations

Eye Protection

Safety glasses are required. A face shield

should be used if there is a risk of splashing or

dust generation.

Hand Protection
Protective gloves, such as nitrile rubber gloves,

must be worn.

Respiratory Protection

A dust respirator is necessary, especially when

handling the powder form or if dust is generated.

Follow local and national regulations.

Body Protection

A lab coat or protective clothing is required.

Protective boots may be necessary depending

on the scale of handling.

Operational Handling and Storage Procedures
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Adherence to proper handling and storage protocols is critical for maintaining the integrity of

Ethyl heptadecanoate and ensuring a safe laboratory environment.

Handling Protocol
Ventilation: Always handle Ethyl heptadecanoate in a well-ventilated area. The use of a

local exhaust system is recommended if dust or aerosols are likely to be generated.

Personal Hygiene: Wash hands and face thoroughly after handling the substance.

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

Dust Prevention: Prevent the dispersion of dust into the air.

Storage Protocol
Container: Keep the container tightly closed when not in use.

Location: Store in a cool, dark, and dry place.

Incompatible Materials: Store away from oxidizing agents and other incompatible materials.

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of accidental exposure to Ethyl
heptadecanoate.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air and keep them at

rest in a comfortable breathing position. Seek

medical advice if you feel unwell.

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water. If

skin irritation occurs, seek medical attention.

Eye Contact

Rinse cautiously with water for several minutes.

If present and easy to do, remove contact

lenses. Continue rinsing. If eye irritation

persists, get medical advice.

Ingestion
Rinse the mouth with water. Seek medical

advice if you feel unwell.

First Aider Protection

Rescuers should wear appropriate personal

protective equipment, including rubber gloves

and air-tight goggles.

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Accidental Release Measures
Personal Precautions: Wear the appropriate personal protective equipment as outlined

above.

Containment: Keep unauthorized personnel away from the spill area. Prevent the product

from entering drains.

Clean-up: Carefully sweep the spilled solid material into an airtight container, avoiding dust

dispersion. Dispose of the collected material in accordance with local, state, and federal

regulations.
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Waste Disposal
Consult Regulations: Always consult and adhere to local, state, and federal regulations for

chemical waste disposal.

Disposal Options:

If possible and permissible, recycle the material.

Alternatively, the material may be dissolved or mixed with a combustible solvent and

burned in a chemical incinerator equipped with an afterburner and scrubber.

Visual Workflow Diagrams
The following diagrams illustrate the standard operating procedure for handling Ethyl
heptadecanoate and the emergency response workflow.
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Caption: Standard Operating Procedure for Handling Ethyl Heptadecanoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b153879?utm_src=pdf-body-img
https://www.benchchem.com/product/b153879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Assessment

First Aid Response

Follow-Up Actions

Exposure Incident Occurs
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Caption: Emergency Response Workflow for Ethyl Heptadecanoate Exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b153879?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/H0526_EU_6N.pdf
https://www.chemimpex.com/products/38978
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-heptadecanoate
https://www.benchchem.com/product/b153879#personal-protective-equipment-for-handling-ethyl-heptadecanoate
https://www.benchchem.com/product/b153879#personal-protective-equipment-for-handling-ethyl-heptadecanoate
https://www.benchchem.com/product/b153879#personal-protective-equipment-for-handling-ethyl-heptadecanoate
https://www.benchchem.com/product/b153879#personal-protective-equipment-for-handling-ethyl-heptadecanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b153879?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

